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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304 Get Quote

Disperse Red 17: A Comprehensive Technical
Guide
For Research, Scientific, and Drug Development Professionals

Abstract
Disperse Red 17 is a monoazo disperse dye characterized by its vibrant red hue and

application in coloring synthetic materials. This technical guide provides an in-depth overview

of its chemical structure, physicochemical properties, synthesis, and toxicological profile. All

quantitative data is presented in structured tables for clarity. Methodologies for key

experimental assessments are detailed to support research and development activities.

Chemical Identity and Structure
Disperse Red 17, belonging to the single azo class of dyes, is chemically identified as 2-[N-(2-

hydroxyethyl)-3-methyl-4-[(4-nitrophenyl)diazenyl]anilino]ethanol.[1] Its structure features a

nitro-substituted azobenzene chromophore linked to an N,N-bis(2-hydroxyethyl)amino

auxochrome.

Chemical Structure:

(A 2D chemical structure image would be placed here in a formal whitepaper)
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The key identifiers for Disperse Red 17 are summarized in the table below.

Identifier Value

IUPAC Name
2-[N-(2-hydroxyethyl)-3-methyl-4-[(4-

nitrophenyl)diazenyl]anilino]ethanol[1]

CAS Number 3179-89-3[2]

C.I. Name Disperse Red 17[2]

C.I. Number 11210[2]

Molecular Formula C₁₇H₂₀N₄O₄

SMILES
CC1=C(C=CC(=C1)N(CCO)CCO)N=NC2=CC=

C(C=C2)--INVALID-LINK--[O-]

InChI Key ADCWDMYESTYBBN-UHFFFAOYSA-N

A variety of synonyms are used for Disperse Red 17 in commercial and research contexts,

including Acetate Red GG, C.I. 11210, and Disperse Red C-2R.

Physicochemical Properties
The physical and chemical properties of Disperse Red 17 are critical for its application,

particularly in dyeing processes and for assessing its environmental and biological fate.
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Property Value Reference

Molecular Weight 344.37 g/mol

Physical Form Dark brown/deep violet powder

Melting Point 160 °C

Boiling Point 479.47 °C (rough estimate)

Water Solubility 0.3 mg/L (at 22 °C)

Solubility Soluble in ethanol and acetone

Partition Coefficient (Log P

o/w)

3.575 (for a sample with 31.5%

purity)

UV-Vis Absorption Max (λmax)
~510 nm (in certain solvents,

major peak)

Synthesis and Manufacturing
Disperse Red 17 is synthesized through a standard azo coupling reaction. The general

manufacturing process involves two primary steps.

Experimental Protocol: General Synthesis

Diazotization: 4-Nitrobenzenamine is diazotized by reacting it with nitrosylsulfuric acid or

sodium nitrite in a strong acid medium (such as sulfuric acid) at a low temperature (typically

0-5 °C). This reaction converts the primary aromatic amine into a diazonium salt

intermediate.

Azo Coupling: The resulting diazonium salt solution is then slowly added to a solution

containing the coupling component, N,N-bis(2-hydroxyethyl)-3-methylbenzenamine, under

controlled pH and temperature conditions. The electrophilic diazonium salt attacks the

electron-rich coupling component to form the final azo dye molecule.

Isolation: The crude Disperse Red 17 precipitates from the reaction mixture and is then

isolated through filtration, followed by washing and drying.
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Toxicological Profile
The safety of Disperse Red 17 has been evaluated by various regulatory bodies, particularly

for its use in consumer products like hair dyes.

Toxicological Endpoint Result

Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg bw

Skin Irritation (Rabbit) Not classified as a skin irritant

Skin Sensitization
May cause an allergic skin reaction (GHS

Category 1)

Mutagenicity (Ames Test)
Considered mutagenic in Salmonella

typhimurium strains TA98 and TA100

Experimental Protocols: Toxicological Assays

Acute Oral Toxicity (Limit Test):

Guideline: Based on OECD Guideline 401 (older version).

Methodology: A single dose of 2000 mg/kg body weight was administered by gastric

gavage to groups of 5 male and 5 female rats. The animals were observed for mortality

and clinical signs of toxicity at 1, 2, and 4 hours post-dosing and daily for 14 days. Body

weights were recorded on days 1, 8, and 15. A macroscopic examination of major organs

was performed at the end of the study.

Mutagenicity - Bacterial Reverse Mutation Assay (Ames Test):

Guideline: Based on principles of OECD 471.

Methodology: The test was conducted with Salmonella typhimurium strains TA98, TA100,

TA1535, and TA1537. Disperse Red 17 was tested at eight concentrations ranging from 3

to 5000 µ g/plate , both with and without a metabolic activation system (S9 mix). The

plates were incubated and the number of revertant colonies was counted. A substance is

considered mutagenic if it causes a dose-dependent increase in revertant colonies.
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Applications and Regulatory Status
Disperse Red 17 is primarily used as a dye for hydrophobic synthetic fibers.

Primary Applications:

Textile Dyeing: Used for dyeing polyester, polyamide, acetate, and acrylic fibers. It is suitable

for high-temperature dyeing methods.

Cosmetics: Employed as a direct hair coloring agent in both semi-permanent and oxidative

hair dye formulations.

Other Uses: It has also been used for coloring plastics and in tattoo inks.

Regulatory Status:

In the European Union, the use of Disperse Red 17 in tattoo inks and permanent make-up is

restricted to a maximum concentration of 0.1% by weight.

The Scientific Committee on Consumer Safety (SCCS) has issued opinions on its safety for

use in hair dye formulations, concluding it is safe at specified maximum concentrations (e.g.,

up to 2.0% in oxidative formulations on-head). It is noted that the substance has a sensitizing

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1352304#disperse-red-17-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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